Cas no 1038972-79-0 (5-(1h-1,2,4-Triazol-1-yl)pentanoic acid)
1038972-79-0 structure
Product Name:5-(1h-1,2,4-Triazol-1-yl)pentanoic acid
CAS No:1038972-79-0
MF:C7H11N3O2
MW:169.181141138077
MDL:MFCD11192988
CID:5603359
PubChem ID:21284758
Update Time:2023-09-01
5-(1h-1,2,4-Triazol-1-yl)pentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,4-Triazole-1-pentanoic acid
- EN300-1850703
- SCHEMBL10621401
- 1038972-79-0
- CS-0346000
- 5-(1h-1,2,4-Triazol-1-yl)pentanoic acid
-
- MDL: MFCD11192988
- Inchi: 1S/C7H11N3O2/c11-7(12)3-1-2-4-10-6-8-5-9-10/h5-6H,1-4H2,(H,11,12)
- InChI Key: YMSVJOHEYYIVBL-UHFFFAOYSA-N
- SMILES: OC(CCCCN1C=NC=N1)=O
Computed Properties
- Exact Mass: 169.085126602g/mol
- Monoisotopic Mass: 169.085126602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 68Ų
Experimental Properties
- Density: 1.28±0.1 g/cm3(Predicted)
- Boiling Point: 386.4±44.0 °C(Predicted)
- pka: 4.63±0.10(Predicted)
5-(1h-1,2,4-Triazol-1-yl)pentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1850703-1g |
5-(1H-1,2,4-triazol-1-yl)pentanoic acid |
1038972-79-0 | 1g |
$699.0 | 2023-08-31 | ||
| Enamine | EN300-1850703-5g |
5-(1H-1,2,4-triazol-1-yl)pentanoic acid |
1038972-79-0 | 5g |
$2028.0 | 2023-08-31 | ||
| Enamine | EN300-1850703-10g |
5-(1H-1,2,4-triazol-1-yl)pentanoic acid |
1038972-79-0 | 10g |
$3007.0 | 2023-08-31 | ||
| Enamine | EN300-1850703-0.05g |
5-(1H-1,2,4-triazol-1-yl)pentanoic acid |
1038972-79-0 | 0.05g |
$587.0 | 2023-08-31 | ||
| Enamine | EN300-1850703-0.1g |
5-(1H-1,2,4-triazol-1-yl)pentanoic acid |
1038972-79-0 | 0.1g |
$615.0 | 2023-08-31 | ||
| Enamine | EN300-1850703-0.25g |
5-(1H-1,2,4-triazol-1-yl)pentanoic acid |
1038972-79-0 | 0.25g |
$642.0 | 2023-08-31 | ||
| Enamine | EN300-1850703-0.5g |
5-(1H-1,2,4-triazol-1-yl)pentanoic acid |
1038972-79-0 | 0.5g |
$671.0 | 2023-08-31 | ||
| Enamine | EN300-1850703-1.0g |
5-(1H-1,2,4-triazol-1-yl)pentanoic acid |
1038972-79-0 | 1g |
$770.0 | 2023-06-03 | ||
| Enamine | EN300-1850703-2.5g |
5-(1H-1,2,4-triazol-1-yl)pentanoic acid |
1038972-79-0 | 2.5g |
$1370.0 | 2023-08-31 | ||
| Enamine | EN300-1850703-5.0g |
5-(1H-1,2,4-triazol-1-yl)pentanoic acid |
1038972-79-0 | 5g |
$2235.0 | 2023-06-03 |
5-(1h-1,2,4-Triazol-1-yl)pentanoic acid Related Literature
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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